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Compound of Interest

Compound Name:
Terephthalylidene bis(p-

butylaniline)

Cat. No.: B1295294 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents is a critical component of laboratory safety and operational

integrity. This document provides essential, immediate safety and logistical information for the

proper disposal of Terephthalylidene bis(p-butylaniline) (TBBA), a yellow crystalline organic

compound. Adherence to these procedures is vital to ensure personal safety and

environmental compliance.

Key Chemical and Safety Data
The following table summarizes the key quantitative data for Terephthalylidene bis(p-
butylaniline) to facilitate a quick assessment of its physical and chemical properties.
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Property Value

Molecular Formula C₂₈H₃₂N₂[1]

Molecular Weight 396.57 g/mol [1][2]

Appearance Yellow crystalline needles[1]

Melting Point 232 °C[1][3]

Boiling Point 552.24 °C (Predicted)[1]

Density 0.98 g/cm³ (Predicted)[1]

Hazard Codes Xi (Irritant)[1][3]

Risk Phrases
R36/37/38: Irritating to eyes, respiratory system

and skin.[1]

Safety Phrases

S26: In case of contact with eyes, rinse

immediately with plenty of water and seek

medical advice. S36: Wear suitable protective

clothing.[1]

Experimental Protocol for Proper Disposal
This step-by-step guide details the necessary procedures for the safe disposal of

Terephthalylidene bis(p-butylaniline) from a laboratory setting.

1. Personal Protective Equipment (PPE): Before handling the chemical waste, ensure that the

appropriate PPE is worn to minimize exposure. This includes:

Gloves: Chemical-resistant gloves (e.g., nitrile or neoprene).

Eye Protection: Safety goggles or a face shield.[4][5]

Lab Coat: A standard lab coat to protect from spills.[4]

Respiratory Protection: If there is a risk of generating dust, a NIOSH-approved respirator

should be used.[5]
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2. Waste Collection and Segregation:

Collect waste Terephthalylidene bis(p-butylaniline) in a dedicated, properly labeled

hazardous waste container.[6][7]

The container should be made of a compatible material (e.g., a high-density polyethylene

(HDPE) or glass bottle with a screw cap).[2][8]

Do not mix Terephthalylidene bis(p-butylaniline) waste with other chemical waste streams

to prevent unknown chemical reactions.[9]

3. Labeling of Waste Container: The waste container must be clearly and accurately labeled.

The label should include the following information:

The words "Hazardous Waste".[10][11]

The full chemical name: "Terephthalylidene bis(p-butylaniline)".

The CAS number: 29743-21-3.

The hazard classification: "Irritant".

The date of waste accumulation.[12]

The name and contact information of the generating laboratory or researcher.[6]

4. Temporary Storage in the Laboratory:

Store the sealed and labeled waste container in a designated satellite accumulation area

within the laboratory.[9]

The storage area should be a cool, dry, and well-ventilated location, away from incompatible

materials.

Ensure the container is stored in a secondary containment bin to prevent the spread of

material in case of a leak.[2]

5. Scheduling Professional Disposal:
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Once the waste container is full or has been in storage for the maximum allowed time per

institutional guidelines (typically not exceeding one year), arrange for its disposal by a

licensed hazardous waste disposal company.[8][10]

Contact your institution's Environmental Health and Safety (EHS) department to coordinate

the pickup and disposal.

Do not attempt to dispose of Terephthalylidene bis(p-butylaniline) down the drain or in

regular trash, as this can harm the environment and is against regulations.[6]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of

Terephthalylidene bis(p-butylaniline).

Step 1: Wear Appropriate PPE

Step 2: Collect Waste in a
Dedicated & Compatible Container

Step 3: Clearly Label the
Waste Container

Step 4: Store in a Designated
Satellite Accumulation Area

Step 5: Contact EHS for
Professional Disposal

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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